1-[2-(2-chloro-4-nitrophenoxy)ethyl]Pyrrolidine

• CAS RN: 862874-67-7
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 1-[2-(2-chloro-4-nitrophenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C12H15ClN2O3/c13-11-9-10(15(16)17)3-4-12(11)18-8-7-14-5-1-2-6-14/h3-4,9H,1-2,5-8H2
• InChI Key: XDYIXHGWJPBPKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=C(C=C(C=C2)[N+](=O)[O-])Cl

Description

1-[2-(2-chloro-4-nitrophenoxy)ethyl]Pyrrolidine is a useful research compound. Its molecular formula is C12H15ClN2O3 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of Cs2CO3 (23.1 g, 71.0 mmol), 1-(2-chloroethyl)pyrrolidine, hydrochloride (9.0 g, 53.2 mmol) and 2-chloro-4-nitrophenol (3.0 g, 17.8 mmol) in DMF (50 mL) was heated at 80° C. for 4 days. After dilution with H2O (50 mL), the mixture was extracted with EtOAc (2×100 mL). The combined organic layers were washed with H2O (30 mL), then with brine prior to drying over MgSO4. After removal of the solvent under vacuum, the residue was chromatographed on silica gel using 5%-10% gradient MeOH/CH2Cl2 to yield yellow brownish solid (1.5 g, 31%) MS (ESI) 271 (M+H)+.